Reactive Red 141
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Description
Reactive Red 141 is a colorful red-blue light dye that appears as a red powder . It belongs to the double azo class and is mainly used for dyeing cotton, hemp, viscose fiber, and cotton-polyester blended fabric . After dyeing, it turns blu-ray red, and in the presence of copper ions, it turns blue and dark-colored . It has a high compatibility and good washability .
Synthesis Analysis
The synthesis of Reactive Red 141 involves several steps. It starts with the sulfonation of 2-Aminonaphthalene-1-sulfonic acid, followed by diazotization, and coupling with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid . This product then undergoes condensation with 2,4,6-Trichloro-1,3,5-triazine, and the resulting product (2 Moore) undergoes a second condensation with Benzene-1,4-diamine . The final product is then salted out .Molecular Structure Analysis
The molecular formula of Reactive Red 141 is C52H26Cl2N14Na8O26S8 . It has a molecular weight of 1774.19 . The structure belongs to the double azo class .Chemical Reactions Analysis
Reactive Red 141 can be removed from aqueous solutions using γ-Al2O3 nanoparticles . The removal process follows the pseudo-second-order and Langmuir models . The highest removal rate (97.74%) was found at a pH of 4.81, a contact time of 51.61 min, a γ-Al2O3 NPs dose of 0.38 g/L, and an RR-141 level of 10 mg/L .Physical And Chemical Properties Analysis
Reactive Red 141 is a red powder that is soluble in water at temperatures above 50°C . Its solubility exceeds 150 g/L at this temperature . It has a high compatibility and good washability .Mechanism of Action
Future Directions
Future research could focus on improving the removal of Reactive Red 141 from aqueous solutions. For example, optimizing the conditions for removal using γ-Al2O3 nanoparticles could lead to higher removal rates . Additionally, exploring other methods for the removal or degradation of Reactive Red 141 could also be beneficial.
properties
CAS RN |
144940-93-2 |
---|---|
Molecular Formula |
C14H12FNO2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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